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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

The coefficient of thermal expansion is a critical property for dental restorative materials as it
guantifies the material's dimensional change in response to temperature variations. A
significant mismatch between the CTE of the restorative material and the natural tooth structure
(enamel and dentin) can lead to stress at the restoration margins, potentially causing
microleakage, debonding, and ultimately, restoration failure.

Thermal Expansion Coefficient of Panavia and
Comparable Resin Cements

While a specific CTE value for Panavia TC is not published by the manufacturer, research on
various dental resin composites provides a typical range for these materials. Generally, the
CTE of dental composites is higher than that of tooth structure. For context, the approximate
CTE values for human enamel and dentin are 11.4 x 10-%/°C and 8.3 x 10~%/°C, respectively.
Highly filled resin composites tend to have lower CTEs that more closely match the tooth
structure.[1][2] The CTE for dental composites can range from approximately 20 to 50 x 10-¢/
°C.[1] It is reasonable to infer that the CTE of Panavia TC falls within this range.
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Approximate Coefficient of Thermal

Material .
Expansion (x 10-¢/°C)
Human Enamel 114
Human Dentin 8.3
Dental Resin Composites (general range) 20 - 50[1]
Z-100 (a highly filled composite) 225+ 1.4[1]
P-50 23.5 + 1.4[1]
Herculite XR 32.6 £ 1.6[1]
APH 34.1 + 1.8[1]
Conquest 35.4 £ 1.4[1]
Silux Plus 41.6 £ 1.5[1]
Heliomolar 44,7 +1.2[1]

Table 1: Comparison of Thermal Expansion Coefficients of Tooth Structure and Various Dental
Resin Composites.[1]

Experimental Protocol for Determining the
Coefficient of Thermal Expansion

The CTE of dental resin cements is typically determined using methods such as
thermomechanical analysis (TMA) or strain gauge measurements. The following is a detailed
protocol based on the strain gauge method, which is a well-established technique for this
purpose.[1][3]

Objective: To measure the linear coefficient of thermal expansion of a cured dental resin
cement sample.

Materials and Equipment:

e Panavia TC resin cement
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e Curing light

e Mold for sample preparation (e.g., rectangular or cylindrical)

e Strain gauge

e Thermocouple

» Data acquisition system

e Environmental chamber or water bath with temperature control

e Cyanoacrylate adhesive

» Conditioning agent for the strain gauge

Procedure:

e Sample Preparation:

[¢]

The Panavia TC resin cement is mixed according to the manufacturer's instructions.

[¢]

The mixed cement is placed into a mold of standardized dimensions.

[e]

The sample is light-cured for the time specified by the manufacturer to ensure complete
polymerization.

[e]

After curing, the sample is removed from the mold and any excess material is carefully
trimmed. The surfaces are then polished.

 Strain Gauge and Thermocouple Attachment:

o A strain gauge is bonded to the surface of the cured resin cement sample using
cyanoacrylate adhesive. The bonding surface is pre-treated with a conditioning agent to
ensure proper adhesion.

o Athermocouple is embedded into a small hole drilled in the sample, close to the strain
gauge, to accurately measure the temperature of the material.
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e Experimental Setup:

o The sample with the attached strain gauge and thermocouple is placed in an
environmental chamber or a temperature-controlled water bath.

o The strain gauge and thermocouple are connected to a data acquisition system to record
strain and temperature changes simultaneously.

e Data Collection:

o The temperature of the chamber or water bath is cycled between a defined range (e.g.,
25°C to 55°C), which is representative of the temperature changes in the oral cavity.

o The strain and temperature are continuously recorded throughout the thermal cycling.
Multiple cycles are run to ensure the reproducibility of the measurements.

o Calculation of the Coefficient of Thermal Expansion:

o The linear coefficient of thermal expansion (a) is calculated from the slope of the strain
versus temperature plot using the following formula: a = (AL/Lo) / AT = €/ AT Where:

AL is the change in length

Lo is the original length

€ is the measured strain (AL/Lo)

AT is the change in temperature

Experimental Workflow for CTE Measurement
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Figure 1: Experimental workflow for determining the Coefficient of Thermal Expansion (CTE) of
Panavia TC using the strain gauge method.

Conclusion

While a specific value for the thermal expansion coefficient of Panavia TC is not provided by
the manufacturer, it is understood to be in the range of other dental resin composites. The
precise CTE is dependent on multiple factors inherent to its composition and curing process.
The experimental protocol detailed above provides a robust method for determining this crucial
property, which is essential for predicting the clinical performance of the material and for the
development of new and improved dental restoratives. For researchers and drug development
professionals, understanding the nuances of CTE and its measurement is paramount for
ensuring the long-term success of dental restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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